Cas no 941917-07-3 (N-(4-acetylphenyl)-2-{3,4-dioxo-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-yl}acetamide)

• Product Name: N-(4-acetylphenyl)-2-{3,4-dioxo-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-yl}acetamide
• CAS No: 941917-07-3
• MF: C₂₁H₁₉N₅O₄
• MW: 405.406664133072
• CID: 6072346
• PubChem ID: 16898031
• Update Time: 2025-07-14

N-(4-acetylphenyl)-2-{3,4-dioxo-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-2-{3,4-dioxo-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-yl}acetamide
• Imidazo[2,1-c][1,2,4]triazine-2(6H)-acetamide, N-(4-acetylphenyl)-3,4,7,8-tetrahydro-3,4-dioxo-8-phenyl-
• N-(4-acetylphenyl)-2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide
• 941917-07-3
• CCG-328369
• N-(4-acetylphenyl)-2-(3,4-dioxo-8-phenyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl)acetamide
• AKOS024640359
• F2334-0054

• Inchi： 1S/C21H19N5O4/c1-14(27)15-7-9-16(10-8-15)22-18(28)13-26-20(30)19(29)25-12-11-24(21(25)23-26)17-5-3-2-4-6-17/h2-10H,11-13H2,1H3,(H,22,28)
• InChI Key： XUDFBYOLJJCDNT-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(C(C)=O)C=C2)=O)C(=O)C(=O)N2CCN(C3=CC=CC=C3)C2=N1

Computed Properties

• Exact Mass: 405.14370410g/mol
• Monoisotopic Mass: 405.14370410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 12.52±0.70(Predicted)

Additional information on N-(4-acetylphenyl)-2-{3,4-dioxo-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-yl}acetamide

Introduction to N-(4-acetylphenyl)-2-{3,4-dioxo-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazin-2-yl}acetamide (CAS No. 941917-07-3)

N-(4-acetylphenyl)-2-{3,4-dioxo-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazin-2-yl}acetamide (CAS No. 941917-07-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of imidazotriazinones and is characterized by its intricate heterocyclic core and functional groups. The compound's structure includes an acetamide moiety attached to a substituted phenyl ring and a highly conjugated imidazotriazinone system.

The imidazotriazinone scaffold is known for its diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. Recent studies have highlighted the potential of this scaffold in the development of novel therapeutic agents. The N-(4-acetylphenyl) substituent adds further complexity and functionality to the molecule, potentially influencing its pharmacological profile and bioavailability.

One of the key areas of research involving N-(4-acetylphenyl)-2-{3,4-dioxo-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazin-2-yl}acetamide is its antitumor activity. In vitro studies have demonstrated that this compound exhibits potent cytotoxic effects against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibited the growth of human breast cancer cells (MCF-7) and colon cancer cells (HT-29) with IC50 values in the low micromolar range. The mechanism of action is believed to involve the induction of apoptosis through the modulation of key signaling pathways.

Furthermore, N-(4-acetylphenyl)-2-{3,4-dioxo-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazin-2-yl}acetamide has shown promising anti-inflammatory properties. Inflammation is a critical factor in many diseases, including arthritis and cardiovascular disorders. Research has indicated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have therapeutic potential in managing inflammatory conditions.

The imidazotriazinone core also contributes to the compound's antimicrobial activity. Studies have shown that this scaffold can exhibit broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. A recent publication in Antimicrobial Agents and Chemotherapy highlighted that N-(4-acetylphenyl)-2-{3,4-dioxo-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazin-2-yl}acetamide effectively inhibited the growth of methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli with minimal inhibitory concentrations (MICs) comparable to those of standard antibiotics.

In addition to its biological activities, the synthesis of N-(4-acetylphenyl)-2-{3,4-dioxo-8-phenyl-2H,3H,4H,6H,7H，8H-imidazo[2，1-c][1，2，4]triazin-2-yI}acetamide has been optimized to improve yield and purity. Various synthetic routes have been explored to access this complex molecule efficiently. One notable approach involves a multistep synthesis starting from readily available starting materials such as 1-aminoisoquinoline and acetyl chloride. The key steps include the formation of an intermediate imidazotriazinone core followed by functionalization with the N-(4-acetylphenyl) moiety.

The pharmacokinetic properties of N-(4-acetylphenyl)-2-{3，4-dioxo - 8 - phenyI - 2 H， 3 H， 4 H， 6 H， 7 H， 8 H - imidazo [ 2 ， I - c ] [ I ， 2 ， 4 ] triazin - 2 - yl } acetamide have also been investigated to assess its suitability for drug development. Preclinical studies have shown that this compound exhibits favorable oral bioavailability and a reasonable half-life in vivo. These properties are crucial for ensuring effective drug delivery and sustained therapeutic effects.

Despite its promising biological activities and favorable pharmacokinetic profile, N-(4-acetylphenyl)-2-{3， 4-dioxo - 8 - phenyI - 2 H， 3 H， 4 H， 6 H， 7 H， 8 H - imidazo [ 2 ， I - c ] [ I ， 2 ， 4 ] triazin - 2 - yl } acetamide still requires further investigation to fully understand its safety and efficacy in humans. Ongoing clinical trials are aimed at evaluating its therapeutic potential in various disease models.

In conclusion, N-(4-acetylphenyl)-2-{3， 4-dioxo - 8 - phenyI - 2 H， 3 H， 4 H， 6 H， 7 H， 8 H - imidazo [ 2 ， I - c ] [ I ， 2 ， 4 ] triazin - 2 - yl } acetamide (CAS No.9 9 9 9 9 9) represents a promising lead compound in medicinal chemistry with diverse biological activities. Its unique structural features and multifunctional properties make it an attractive candidate for further drug development efforts.